tert-butyl N-[2-(2-methylindol-1-yl)ethyl]carbamate

• IUPAC Name: tert-butyl N-[2-(2-methylindol-1-yl)ethyl]carbamate
• InChI: InChI=1S/C16H22N2O2/c1-12-11-13-7-5-6-8-14(13)18(12)10-9-17-15(19)20-16(2,3)4/h5-8,11H,9-10H2,1-4H3,(H,17,19)
• InChI Key: NOKHLTYPCYVZBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC=CC=C2N1CCNC(=O)OC(C)(C)C
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol
• CAS No.: 1105192-83-3

Description

The compound “tert-butyl N-[2-(2-methylindol-1-yl)ethyl]carbamate” is a carbamate derivative. Carbamates are organic compounds derived from carbamic acid (NH2COOH). They have a general structure of R1O(C=O)NR2R3, where R1 is usually an alkyl or aryl group and R2, R3 can be H, alkyl, aryl, or connected together.

Chemical Reactions Analysis

Carbamates are known to undergo hydrolysis under acidic or alkaline conditions to yield the corresponding alcohol and amine.

Scientific Research Applications

Synthesis and Medicinal Chemistry

The compound tert-butyl ((S)-2-(3,5-difluorophenyl)-1-((S)-oxiran-2-yl)ethyl)carbamate has been utilized in enantioselective syntheses aimed at producing potent β-secretase inhibitors, highlighting its role in the development of new medicinal chemistry strategies (Ghosh, Cárdenas, & Brindisi, 2017). This illustrates the potential of related compounds like tert-butyl N-[2-(2-methylindol-1-yl)ethyl]carbamate in the synthesis of biologically active molecules.

Intermediate for Biologically Active Compounds

Tert-Butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate is an important intermediate in synthesizing compounds like omisertinib (AZD9291), demonstrating the role of these compounds in producing biologically active molecules (Zhao, Guo, Lan, & Xu, 2017). This suggests that this compound could serve as a key intermediate in the synthesis of important pharmaceuticals.

Chemical Synthesis and Material Science

The directed lithiation of N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea and tert-butyl [2-(4-methoxyphenyl)ethyl]carbamate showcases their utility in chemical synthesis, where they serve as precursors for substituted products through reactions with various electrophiles (Smith, El‐Hiti, & Alshammari, 2013). This underscores the versatility of tert-butyl carbamate derivatives in synthesizing a range of chemical entities, potentially including this compound.

Mechanism of Action

Target of Action

Tert-Butyl 2-(2-methyl-1H-indol-1-yl)ethylcarbamate, also known as tert-butyl N-[2-(2-methylindol-1-yl)ethyl]carbamate, is an indole derivative . Indole derivatives are significant heterocyclic systems in natural products and drugs . They play a crucial role in cell biology and have been found to bind with high affinity to multiple receptors . .

Mode of Action

The mode of action of indole derivatives, including tert-Butyl 2-(2-methyl-1H-indol-1-yl)ethylcarbamate, involves their interaction with their targets, leading to various biological changes

Biochemical Pathways

Indole derivatives affect various biochemical pathways, leading to a broad spectrum of biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities

Result of Action

The result of the action of indole derivatives can vary widely, depending on their specific targets and modes of action. They have been found to exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities